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Compound of Interest

Compound Name: N-Pentadecanoyl-psychosine

Cat. No.: B3026322 Get Quote

Comprehensive guidance on the safe handling, storage, and disposal of N-Pentadecanoyl-
psychosine is critical for ensuring laboratory safety and maintaining experimental integrity.

This cytotoxic lipid requires meticulous adherence to safety protocols to minimize exposure

risks for researchers and prevent environmental contamination.

N-Pentadecanoyl-psychosine, a member of the psychosine family, is recognized for its

cytotoxicity, capable of inducing cell death in various cell types.[1] Its handling necessitates a

proactive approach to safety, encompassing all stages from receipt of the compound to its final

disposal. The following information provides a detailed operational plan to guide laboratory

personnel.

Personal Protective Equipment (PPE)
A risk assessment is the foundation of determining the appropriate level of PPE.[2] For

handling N-Pentadecanoyl-psychosine, the following PPE is mandatory to protect the skin

and respiratory tract from potential exposure.
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PPE Component Specification Rationale

Gloves
Nitrile or other chemically

resistant material

Prevents skin contact with the

cytotoxic compound.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes of

solutions containing the

compound.[2]

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

Recommended when handling

the solid form to avoid dust

inhalation

A filter type P2 respirator is

advised when working with the

powdered compound.[3]

Operational Plan: From Receipt to Disposal
A structured workflow is essential for the safe management of N-Pentadecanoyl-psychosine
in a laboratory setting. This plan outlines the key steps to be followed.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a tightly sealed container in a dry, well-ventilated area.

For long-term stability, storage at -80°C is recommended, which can maintain stability for up

to 6 months. For shorter periods, -20°C is acceptable for up to one month.[4]

2. Preparation of Solutions:

All handling of the solid compound and preparation of stock solutions should be conducted in

a chemical fume hood to minimize inhalation exposure.[4]

Allow the solid compound and any solvents to equilibrate to room temperature before

opening to prevent condensation.[4]

When preparing solutions, use anhydrous solvents such as DMSO.[4]
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To dissolve the compound, vortex the solution thoroughly. If necessary, sonication in a water

bath for 5-10 minutes at room temperature can aid dissolution.[4]

3. Handling and Experimental Use:

Always wear the prescribed PPE when handling the compound, whether in solid or solution

form.

Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly

with water.[5]

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.

After handling, wash hands and any exposed skin thoroughly.

4. Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent material and place it in a sealed

container for disposal.

Clean the spill area with an appropriate solvent.

5. Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compound,

must be disposed of as hazardous waste.

Dispose of the contents and container at an approved waste disposal plant.

Do not allow the product to enter drains, as it is very toxic to aquatic life with long-lasting

effects.

Emergency Procedures
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In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[5] If skin irritation

or rash occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3]

Inhalation Move the person to fresh air.[5]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.

Visual Workflow for Safe Handling
The following diagram illustrates the key stages of the operational plan for handling N-
Pentadecanoyl-psychosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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